p-Tolyl isothiocyanate
p-Tolyl isothiocyanate
p-Tolyl isothiocyanate reacts with 6-hydroxy-2,4,5-triaminopyrimidine or with 4,5,6-triaminopyrimidine in DMF and triethylamine to yield 2,4-diamino-5-(p-tolylthioureido)aminopyrimidin-6-one and 4,6-diamino-5-(tolylthioureido)aminopyrimidine, respectively.
Brand Name:
Vulcanchem
CAS No.:
622-59-3
VCID:
VC21189006
InChI:
InChI=1S/C8H7NS/c1-7-2-4-8(5-3-7)9-6-10/h2-5H,1H3
SMILES:
CC1=CC=C(C=C1)N=C=S
Molecular Formula:
C8H7NS
Molecular Weight:
149.21 g/mol
p-Tolyl isothiocyanate
CAS No.: 622-59-3
Cat. No.: VC21189006
Molecular Formula: C8H7NS
Molecular Weight: 149.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | p-Tolyl isothiocyanate reacts with 6-hydroxy-2,4,5-triaminopyrimidine or with 4,5,6-triaminopyrimidine in DMF and triethylamine to yield 2,4-diamino-5-(p-tolylthioureido)aminopyrimidin-6-one and 4,6-diamino-5-(tolylthioureido)aminopyrimidine, respectively. |
|---|---|
| CAS No. | 622-59-3 |
| Molecular Formula | C8H7NS |
| Molecular Weight | 149.21 g/mol |
| IUPAC Name | 1-isothiocyanato-4-methylbenzene |
| Standard InChI | InChI=1S/C8H7NS/c1-7-2-4-8(5-3-7)9-6-10/h2-5H,1H3 |
| Standard InChI Key | ABQKHKWXTUVKGF-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N=C=S |
| Canonical SMILES | CC1=CC=C(C=C1)N=C=S |
| Boiling Point | 237.0 °C |
| Melting Point | 25.5 °C |
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